Cas no 31537-71-0 (rac N-Acetyl Norlaudanosine)

• Product name: rac N-Acetyl Norlaudanosine
• CAS No: 31537-71-0
• MF: C₂₂H₂₇NO₅
• MW: 385.45348
• CID: 313568
• PubChem ID: 100069

rac N-Acetyl Norlaudanosine Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[1-[(3,4-dimethoxyphenyl)methyl]-3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl]-
• rac N-Acetyl Norlaudanosine
• 1-[1-[(3,4-dimethoxyphenyl)methyl]-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl]ethanone
• FT-0661318
• NSC331263
• N-Acetylnorlaudanosine
• racN-AcetylNorlaudanosine-d3
• NSC 331263
• AKOS003348629
• NS00052199
• 2-ACETYL-1-[(3,4-DIMETHOXYPHENYL)METHYL]-1,2,3,4-TETRAHYDRO-6,7-DIMETHOXYISOQUINOLINE
• 2-Acetyl-1-((3,4-dimethoxyphenyl)methyl)-1,2,3,4-tetrahydro-6,7-dimethoxyisoquinoline
• NSC-331263
• DTXSID901314223
• 31537-71-0
• EINECS 250-686-2
• JIDKUPJJVWNDTF-UHFFFAOYSA-N
• DB-226011

• Inchi： InChI=1S/C22H27NO5/c1-14(24)23-9-8-16-12-21(27-4)22(28-5)13-17(16)18(23)10-15-6-7-19(25-2)20(11-15)26-3/h6-7,11-13,18H,8-10H2,1-5H3
• InChI Key： JIDKUPJJVWNDTF-UHFFFAOYSA-N
• SMILES： COC1=C(OC)C=CC(CC2C3C(=CC(OC)=C(OC)C=3)CCN2C(=O)C)=C1

Computed Properties

• Exact Mass: 385.18900
• Monoisotopic Mass: 385.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.157
• Boiling Point: 548.5°Cat760mmHg
• Flash Point: 285.5°C
• Refractive Index: 1.556
• PSA: 57.23000
• LogP: 3.34730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines